Cas no 24171-69-5 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 9H-carbazole,2,4,6-trinitrophenol
- 2,4,6-trinitrophenol- 9h-carbazole(1:1)
- 9H-carbazole
- AC1L5KXJ
- AC1Q1YIQ
- AG-J-90517
- AR-1D3207
- Carbazol, Picrat
- carbazole, picrate
- CTK4F3070
- NSC26649
- DS-006128
- DTXSID30282579
- 24171-69-5
- NSC-26649
-
-
- Inchi: InChI=1S/C12H9N.C6H3N3O7/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-8,13H;1-2,10H
- InChI Key: FADRGCWXNPAFBJ-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 396.07066
- Monoisotopic Mass: 396.07059873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 461
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 174Ų
Experimental Properties
- PSA: 165.44
- LogP: 6.00750
Related Literature
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Naoki Morimoto,Kumika Morioku,Hideyuki Suzuki,Yumi Nakai Chem. Commun., 2017,53, 7226-7229
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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